Cas no 840-90-4 (Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI))

• Product Name: Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI)
• CAS No: 840-90-4
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• CID: 732246
• PubChem ID: 289150
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI)
• 2-endo-Norbornyl p-toluenesulfonate
• 2-endo-Norbornyl tosylate
• NSC 150807
• endo-2-Norbornyl tosylate
• DTXSID80302397
• SCHEMBL12311428
• bicyclo[2.2.1]hept-2-yl 4-methylbenzenesulfonate
• bicyclo[2.2.1]heptan-2-yl 4-methylbenzene-1-sulfonate
• NSC150807
• NSC-150807
• 2-norbornyl tosylate
• EN300-7219900
• 840-90-4

• Inchi： 1S/C14H18O3S/c1-10-2-6-13(7-3-10)18(15,16)17-14-9-11-4-5-12(14)8-11/h2-3,6-7,11-12,14H,4-5,8-9H2,1H3
• InChI Key： WXFFQUSIUXVKSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC2CCC1C2

Computed Properties

• Exact Mass: 266.09766561g/mol
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 33-34 ºC
• Refractive Index: 1.5328 (22.5 ºC)
• Solubility: Almost insoluble (0.011 g/l) (25 º C),